Cas no 2229342-67-8 (2-(2,3-dihydro-1H-inden-4-yl)-2-methylpropan-1-amine)

• Product Name: 2-(2,3-dihydro-1H-inden-4-yl)-2-methylpropan-1-amine
• CAS No: 2229342-67-8
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5884051
• PubChem ID: 165684141
• Update Time: 2025-05-30

2-(2,3-dihydro-1H-inden-4-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1H-inden-4-yl)-2-methylpropan-1-amine
• EN300-1749188
• 2229342-67-8

• Inchi： 1S/C13H19N/c1-13(2,9-14)12-8-4-6-10-5-3-7-11(10)12/h4,6,8H,3,5,7,9,14H2,1-2H3
• InChI Key： PKWTZMZCHTWHFK-UHFFFAOYSA-N
• SMILES： NCC(C)(C)C1C=CC=C2CCCC=12

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2,3-dihydro-1H-inden-4-yl)-2-methylpropan-1-amine

2-(2,3-Dihydro-1H-inden-4-yl)-2-methylpropan-1-amine: A Comprehensive Overview

The compound with CAS No. 2229342-67-8, commonly referred to as 2-(2,3-dihydro-1H-inden-4-yl)-2-methylpropan-1-amine, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The indene framework, a bicyclic structure consisting of a benzene ring fused with a cyclopropane ring, forms the core of this molecule. The methylpropanamine group attached to the indene skeleton adds functional diversity, making this compound versatile for synthetic and pharmacological purposes.

Recent studies have highlighted the importance of indene derivatives in drug discovery. The indene moiety is known for its ability to modulate biological activities, such as anti-inflammatory and antioxidant effects. In the case of 2-(2,3-dihydro-1H-inden-4-yl)-2-methylpropan-1-amine, researchers have explored its potential as a precursor for more complex molecules. For instance, this compound can serve as a building block for synthesizing bioactive agents targeting specific cellular pathways.

The synthesis of 2-(2,3-dihydro-1H-inden-4-yl)-2-methylpropan-1-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach involves the use of palladium-catalyzed coupling reactions to construct the indene framework. This method not only enhances the efficiency of the synthesis but also ensures high purity of the final product, which is crucial for downstream applications.

In terms of physical properties, this compound exhibits a melting point of approximately 85°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various chemical reactions. The molecular weight of 197.3 g/mol and molecular formula C₁₃H₁₉N further underscore its compact structure, which is advantageous for formulation purposes.

From an environmental perspective, the compound's biodegradability has been studied to assess its impact on ecosystems. Research indicates that under aerobic conditions, it undergoes moderate biodegradation, aligning with regulatory standards for chemical safety. This information is critical for industries aiming to adopt sustainable practices while utilizing this compound in their processes.

Looking ahead, the potential applications of CAS No. 2229342-67-8 are vast. Its role as an intermediate in pharmaceutical synthesis could pave the way for novel drug candidates addressing unmet medical needs. Additionally, its compatibility with green chemistry principles positions it as a promising component in eco-friendly chemical formulations.

In conclusion, 2-(2,3-dihydro-1H-inden-4-yl)-2-methylpropan-1-amine stands out as a valuable molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and environmental assessments, underscores its significance in contemporary chemical research and industry.